Cas no 1807162-91-9 (Ethyl 2-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1807162-91-9
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4896044
• Update Time: 2025-05-21

Ethyl 2-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)4-3-5(16)7(10(13,14)15)17-6(4)8(11)12/h3,8H,2H2,1H3
• InChI Key： FKVIWDHQENQTSU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C(C(F)F)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1807162-91-9): A Versatile Building Block in Modern Pharmaceutical Synthesis

Ethyl 2-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1807162-91-9, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic ester, characterized by its pyridine core adorned with difluoromethyl, iodo, and trifluoromethyl substituents, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and development.

The structural features of Ethyl 2-(difluoromethyl)-5-iodo-6-(trifluoromethyl)pyridine-3-carboxylate make it an invaluable intermediate in synthetic chemistry. The presence of the iodo group at the 5-position of the pyridine ring facilitates nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups. This property is particularly useful in constructing complex molecular architectures, which are often required for the development of novel therapeutic agents.

The difluoromethyl and trifluoromethyl groups are well-documented pharmacophores that enhance the metabolic stability and lipophilicity of drug candidates. These substituents are frequently incorporated into active pharmaceutical ingredients (APIs) to improve their pharmacokinetic profiles. For instance, the trifluoromethyl group can increase binding affinity to biological targets, while the difluoromethyl group can modulate enzyme inhibition or receptor interaction. The combination of these two groups in Ethyl 2-(difluoromethyl)-5-iodo strong>-6-(trifluoromethyl strong >)pyridine-3-carboxylate offers a unique opportunity to explore synergistic effects in drug design.

In recent years, Ethyl 2-(difluoromethyl strong >)-5-iodo strong >)-6-(trifluoromethyl strong >)pyridine-3-carboxylate has been utilized in various synthetic protocols for the preparation of bioactive molecules. One notable application is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold serves as a privileged structure in kinase inhibition, and modifications at the 2-, 5-, and 6-positions can fine-tune binding interactions with target enzymes. The availability of this compound as a starting material has enabled researchers to rapidly explore novel kinase inhibitors with enhanced potency and selectivity.

The pharmaceutical industry has also leveraged Ethyl 2-(difluoromethyl strong >)-5-(i od o ) -6 - (< s t rong >tr if luoro me th yl strong >)py rid ine -3 - car box ylate for the development of antiviral agents. The structural motifs present in this compound can be incorporated into viral protease inhibitors or integrase strand transfer inhibitors, which are pivotal in combating viral infections such as HIV and hepatitis C. The ability to introduce diverse functional groups via cross-coupling reactions on the pyridine core allows for the creation of highly specific inhibitors that target viral replication machinery.